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Introduction
GalNac-L96 is a triantennary N-acetylgalactosamine (GalNAc) conjugate designed for the

targeted delivery of therapeutic oligonucleotides, such as small interfering RNAs (siRNAs) and

antisense oligonucleotides (ASOs), to hepatocytes. This targeting is achieved through the high-

affinity interaction between the GalNAc ligand and the asialoglycoprotein receptor (ASGPR),

which is highly and specifically expressed on the surface of liver cells. This receptor-mediated

endocytosis mechanism allows for efficient intracellular delivery of the oligonucleotide payload,

leading to potent and durable gene silencing in the liver.[1][2][3][4][5][6][7][8][9] These

application notes provide detailed protocols for in vivo experimental design using GalNac-L96
conjugated oligonucleotides in murine models.

Mechanism of Action: ASGPR-Mediated
Endocytosis
GalNac-L96 conjugated oligonucleotides are administered systemically, typically via

subcutaneous injection. The GalNAc ligand rapidly binds to the ASGPR on hepatocytes,

triggering clathrin-mediated endocytosis.[4] Inside the cell, the conjugate traffics through the

endosomal pathway. The acidic environment of the late endosome facilitates the release of the

oligonucleotide from the receptor, and the ASGPR is recycled back to the cell surface.[4] The

oligonucleotide is then released into the cytoplasm where it can engage with the RNA-induced
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silencing complex (RISC) for siRNA or RNase H for ASOs to mediate the degradation of the

target messenger RNA (mRNA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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